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Compound of Interest

Compound Name: Omeprazole-N-oxide

Cat. No.: B194791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Omeprazole-N-oxide is a primary metabolite of omeprazole, a widely used proton pump

inhibitor. As a significant player in the pharmacokinetic profile of omeprazole, a thorough

understanding of the physical properties of Omeprazole-N-oxide is crucial for researchers in

drug metabolism, pharmacology, and medicinal chemistry. This technical guide provides a

comprehensive overview of the known physical characteristics of Omeprazole-N-oxide,

detailed experimental protocols for their determination, and a visualization of its metabolic

formation.

Core Physical and Chemical Properties
Omeprazole-N-oxide, identified by the CAS number 176219-04-8, is a white to off-white solid.

It is recognized as "Omeprazole Related Compound E" in the United States Pharmacopeia

(USP).

Data Presentation: A Summary of Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b194791?utm_src=pdf-interest
https://www.benchchem.com/product/b194791?utm_src=pdf-body
https://www.benchchem.com/product/b194791?utm_src=pdf-body
https://www.benchchem.com/product/b194791?utm_src=pdf-body
https://www.benchchem.com/product/b194791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₇H₁₉N₃O₄S [1][2]

Molecular Weight 361.42 g/mol [1][2]

Melting Point 173-175 °C Not specified

Solubility

Soluble in DMSO and

Methanol. Approximately 1

mg/mL in DMSO.

[3][4]

UV-Vis Absorption Maxima

(λmax)
272 nm, 303 nm [4]

pKa (Predicted) 8.63 ± 0.10 [3]

Metabolic Pathway of Omeprazole to Omeprazole-N-
oxide
Omeprazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

system. The formation of Omeprazole-N-oxide is a key metabolic route, catalyzed

predominantly by the CYP3A4 isozyme. This N-oxidation occurs on the pyridine ring of the

omeprazole molecule.
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Metabolic conversion of Omeprazole to Omeprazole-N-oxide.
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While specific, detailed experimental protocols for the characterization of Omeprazole-N-oxide
are not widely published, the following are generalized methodologies based on established

pharmacopeial and analytical chemistry procedures that are suitable for determining the

physical properties of a small organic molecule like Omeprazole-N-oxide.

Determination of Melting Point (Based on USP <741>)
The melting range of a solid is a critical indicator of its purity. The following protocol is a

generalized procedure for determining the melting point of a powdered substance using the

capillary method.

Sample Preparation

Measurement

Powder the sample

Pack into capillary tube

Place in melting point apparatus

Heat at a controlled rate

Observe and record melting range
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Workflow for melting point determination.
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Apparatus:

Melting point apparatus with a heating block and a temperature probe.

Glass capillary tubes, sealed at one end.

Procedure:

Sample Preparation: A small amount of dry Omeprazole-N-oxide is finely powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-4

mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a constant rate, typically 1-2 °C per minute, approaching

the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which it is completely molten are recorded as

the melting range.

Determination of Solubility (Shake-Flask Method)
The shake-flask method is a common and reliable technique for determining the equilibrium

solubility of a compound in a given solvent.

Materials:

Scintillation vials or glass flasks with screw caps.

Orbital shaker or wrist-action shaker.

Analytical balance.

Appropriate analytical method for quantification (e.g., HPLC-UV).

Procedure:
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Sample Preparation: An excess amount of Omeprazole-N-oxide is added to a series of

vials, each containing a known volume of a different solvent (e.g., water, methanol, ethanol,

DMSO).

Equilibration: The vials are sealed and agitated in a temperature-controlled environment

(e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

Phase Separation: The resulting suspensions are allowed to stand to allow the undissolved

solid to settle. An aliquot of the supernatant is carefully removed and filtered through a

suitable membrane filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

Quantification: The concentration of Omeprazole-N-oxide in the clear filtrate is determined

using a validated analytical method, such as HPLC-UV. The solubility is expressed in units

such as mg/mL or mol/L.

Spectral Analysis
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are essential for confirming the chemical structure of Omeprazole-
N-oxide.

Sample Preparation: A few milligrams of the compound are dissolved in a suitable

deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Data Acquisition: Spectra are acquired on a high-field NMR spectrometer. For ¹H NMR, key

parameters include the number of scans, relaxation delay, and acquisition time. For ¹³C

NMR, proton decoupling is typically used to simplify the spectrum.

Data Analysis: The chemical shifts (δ), coupling constants (J), and integration of the peaks

are analyzed to assign the signals to the respective protons and carbons in the molecule.

2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.
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Sample Preparation: For a solid sample, a KBr pellet can be prepared by mixing a small

amount of the compound with dry potassium bromide and pressing it into a transparent disk.

Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

Data Acquisition: The spectrum is recorded using an FTIR spectrometer over the mid-IR

range (typically 4000-400 cm⁻¹).

Data Analysis: The absorption bands are assigned to specific functional group vibrations

(e.g., C=O, N-O, S=O, C-H, N-H).

3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation

pattern of the molecule, further confirming its identity.

Sample Introduction and Ionization: The sample can be introduced via direct infusion or

coupled with a chromatographic system (e.g., LC-MS). Electrospray ionization (ESI) is a

common ionization technique for this type of molecule.

Data Acquisition: High-resolution mass spectrometry (HRMS) can provide the exact mass of

the molecular ion, confirming the elemental composition. Tandem mass spectrometry

(MS/MS) can be used to study the fragmentation pattern.

Data Analysis: The mass-to-charge ratio (m/z) of the parent ion and its fragment ions are

analyzed to deduce the structure of the molecule.

Conclusion
This technical guide consolidates the available information on the physical properties of

Omeprazole-N-oxide and provides generalized yet robust protocols for their experimental

determination. While specific spectral data and detailed, published experimental procedures for

this particular metabolite are limited, the methodologies outlined here provide a solid

foundation for researchers to characterize Omeprazole-N-oxide and similar compounds in a

drug development setting. A thorough understanding of these properties is indispensable for

advancing our knowledge of omeprazole's metabolism and its implications for clinical

pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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